Cas no 23644-01-1 (3-chloro-9-thia-7,8-diazabicyclo[4.3.0]nona-2,4,7,10-tetraene)

• Product Name: 3-chloro-9-thia-7,8-diazabicyclo[4.3.0]nona-2,4,7,10-tetraene
• CAS No: 23644-01-1
• MF: C₆H₃ClN₂S
• MW: 170.619418382645
• CID: 288300
• PubChem ID: 185548
• Update Time: 2025-04-19

3-chloro-9-thia-7,8-diazabicyclo[4.3.0]nona-2,4,7,10-tetraene Chemical and Physical Properties

Names and Identifiers

• 3-chloro-9-thia-7,8-diazabicyclo[4.3.0]nona-2,4,7,10-tetraene
• 6-chloro-1,2,3-benzothiadiazole
• 1,2,3-Benzothiadiazole,6-chloro
• 6-Chlor-1,2,3-benzothiadiazol
• 6-chloro-1, 2, 3-benzothiadiazole
• 6-Chlorobenzo[d][1,2,3]thiadiazole
• AKOS006285653
• 23644-01-1
• DTXSID60178315
• 1,2,3-BENZOTHIADIAZOLE,6-CHLORO-
• 1,2,3-Benzothiadiazole, 6-chloro-
• SCHEMBL10630197

• Inchi： 1S/C6H3ClN2S/c7-4-1-2-5-6(3-4)10-9-8-5/h1-3H
• InChI Key： JDEPJFDVBPZWBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SN=N2

Computed Properties

• Exact Mass: 169.97100
• Monoisotopic Mass: 169.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.531
• Boiling Point: 262°Cat760mmHg
• Flash Point: 112.3°C
• Refractive Index: 1.71
• PSA: 54.02000
• LogP: 2.34470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles